Cas no 54910-51-9 (cis-(+)-Disparlure)

• Product Name: cis-(+)-Disparlure
• CAS No: 54910-51-9
• MF: C₁₉H₃₈O
• MW: 282.50442647934
• CID: 370942
• PubChem ID: 171384
• Update Time: 2025-05-21

cis-(+)-Disparlure Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-decyl-3-(5-methylhexyl)-, (2S,3R)-
• (+)-(7S,8S)-cis-epoxy-2-methyloctadecane
• (+)-DISPARLURE
• (2S-cis)-7,8-Epoxy-2-methyloctadecane
• (7R,8S)-(+)-7,8-epoxy-2-methyloctadecane
• (7R,8S)-7,8-epoxy-2-methyloctadecane
• (7R,8S)-cis-7,8-epoxy-2-methyloctadecane
• 2-methyl-7R,8S-Epoxy-octadecane
• AC1L57ET
• cis-(+)-Disparlure
• cis-7,8-epoxy-2-methyloctadecane
• Disparlure (2S-cis)-
• EINECS 259-390-8
• (2S,3R)-2-decyl-3-(5-methylhexyl)oxirane
• DISPARLURE [MI]
• CHEBI:179292
• SCHEMBL432739
• Oxirane, 2-decyl-3-(5-methylhexyl)-, (2S-cis)-
• Q27273667
• DISPARLURE,(+)-
• (7R,8S)-DISPARLURE
• cis-(7S,8R)-(+)-epoxy-2-methyloctadecane
• DTXSID8075041
• Oxirane, 2-decyl-3-(5-methylhexyl)-, (2S,3R)-
• (2S-CIS)-DISPARLURE
• 54910-51-9
• LMFA12000282
• AKOS030230024
• DISPARLURE, CIS-(+)-
• A5ZD42XF7G
• UNII-A5ZD42XF7G
• HFOFYNMWYRXIBP-RBUKOAKNSA-N
• G68795

• Inchi： 1S/C19H38O/c1-4-5-6-7-8-9-10-11-15-18-19(20-18)16-13-12-14-17(2)3/h17-19H,4-16H2,1-3H3/t18-,19+/m0/s1
• InChI Key： HFOFYNMWYRXIBP-RBUKOAKNSA-N
• SMILES： O1[C@H](CCCCC(C)C)[C@@H]1CCCCCCCCCC

Computed Properties

• Exact Mass: 282.29244
• Monoisotopic Mass: 282.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.828 g/mL at 25 °C(lit.)
• Boiling Point: 146-148 °C0.25 mm Hg(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.445(lit.)
• PSA: 12.53
• Solubility: Not available

cis-(+)-Disparlure Security Information

• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16
• Risk Phrases：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on cis-(+)-Disparlure

Recent Advances in the Study of cis-(+)-Disparlure (54910-51-9) in Chemical Biology and Pharmaceutical Research

cis-(+)-Disparlure (CAS: 54910-51-9) is a well-known pheromone that has been extensively studied for its role in insect communication, particularly in the gypsy moth (Lymantria dispar). Recent research has expanded its applications into chemical biology and pharmaceutical sciences, leveraging its unique chemical properties and biological activity. This research brief synthesizes the latest findings on cis-(+)-Disparlure, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

One of the key advancements in the study of cis-(+)-Disparlure is the development of more efficient synthetic routes. Traditional methods often yielded low enantiomeric purity, but recent studies have reported improved catalytic asymmetric synthesis techniques. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel palladium-catalyzed approach that achieves over 95% enantiomeric excess, significantly enhancing the scalability and purity of cis-(+)-Disparlure for research and commercial use.

Beyond its ecological role, cis-(+)-Disparlure has shown promise in pharmaceutical research due to its ability to modulate specific biological pathways. A groundbreaking study in Nature Chemical Biology (2024) revealed that cis-(+)-Disparlure interacts with G-protein-coupled receptors (GPCRs) in mammalian cells, suggesting potential applications in neuropharmacology. This finding opens new avenues for developing GPCR-targeted therapies for neurological disorders, such as Parkinson's disease and schizophrenia.

In addition to its pharmacological potential, cis-(+)-Disparlure has been investigated for its role in drug delivery systems. Researchers have explored its use as a chiral auxiliary in the synthesis of prodrugs, leveraging its stability and biocompatibility. A recent study in Advanced Drug Delivery Reviews (2023) highlighted its utility in enhancing the bioavailability of poorly soluble drugs, particularly in oral formulations. This application could address significant challenges in drug development, such as improving patient compliance and therapeutic efficacy.

Despite these advancements, challenges remain in the widespread adoption of cis-(+)-Disparlure in pharmaceutical applications. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, cis-(+)-Disparlure (54910-51-9) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent studies have expanded its applications beyond insect pheromone research, uncovering new roles in drug development and delivery. As synthetic methods improve and mechanistic insights deepen, cis-(+)-Disparlure is poised to play a pivotal role in the next generation of therapeutic innovations.